Cas no 2228513-27-5 (3-(methylsulfanyl)methylpentanedioic acid)

• Product Name: 3-(methylsulfanyl)methylpentanedioic acid
• CAS No: 2228513-27-5
• MF: C₇H₁₂O₄S
• MW: 192.232781410217
• CID: 5952834
• PubChem ID: 165624827
• Update Time: 2025-05-21

3-(methylsulfanyl)methylpentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(methylsulfanyl)methylpentanedioic acid
• 2228513-27-5
• 3-[(methylsulfanyl)methyl]pentanedioic acid
• EN300-1765528

• Inchi： 1S/C7H12O4S/c1-12-4-5(2-6(8)9)3-7(10)11/h5H,2-4H2,1H3,(H,8,9)(H,10,11)
• InChI Key： FTVRZOPTXRNVAS-UHFFFAOYSA-N
• SMILES： S(C)CC(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 192.04563003g/mol
• Monoisotopic Mass: 192.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 99.9Ų

Additional information on 3-(methylsulfanyl)methylpentanedioic acid

Comprehensive Overview of 3-(Methylsulfanyl)methylpentanedioic Acid (CAS No. 2228513-27-5)

3-(Methylsulfanyl)methylpentanedioic acid (CAS No. 2228513-27-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and specialty chemical synthesis. This dicarboxylic acid derivative, characterized by the presence of a methylsulfanyl functional group, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug intermediates, biodegradable materials, and sustainable chemistry solutions.

The molecular structure of 3-(methylsulfanyl)methylpentanedioic acid features a five-carbon backbone with two carboxylic acid groups at positions 1 and 5, along with a methylsulfanylmethyl substituent at the 3-position. This configuration provides both hydrophilic and lipophilic characteristics, making it particularly useful in designing amphiphilic compounds. The CAS 2228513-27-5 identifier ensures precise identification of this specific isomer, which is crucial for regulatory compliance and research reproducibility.

In pharmaceutical applications, 3-(methylsulfanyl)methyl glutaric acid (an alternative name for this compound) has shown promise as a building block for prodrug development. The presence of the methylthioether group allows for controlled release mechanisms through metabolic oxidation pathways. Current research trends focus on its potential in targeted drug delivery systems, particularly in oncology and anti-inflammatory therapies where controlled release of active pharmaceutical ingredients is critical.

The agrochemical industry has explored CAS 2228513-27-5 as a precursor for novel plant growth regulators and environmentally friendly pesticides. The compound's biodegradable nature aligns with the growing demand for sustainable agricultural solutions. Recent studies suggest that derivatives of 3-(methylsulfanyl)methylpentanedioic acid may enhance nutrient uptake in crops while minimizing environmental persistence, addressing key concerns in modern precision agriculture.

From a synthetic chemistry perspective, 2228513-27-5 serves as a versatile intermediate for various organic transformations. The methylsulfanyl group can participate in nucleophilic substitution reactions, while the dicarboxylic acid functionality enables condensation reactions and polymer formation. These properties make it valuable for creating specialty polymers with tailored thermal and mechanical characteristics, particularly in the development of bio-based materials as alternatives to petroleum-derived products.

Analytical characterization of 3-(methylsulfanyl)methylpentanedioic acid typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). The compound's purity is crucial for research applications, with most commercial suppliers offering it at ≥95% purity. Storage recommendations generally suggest cool, dry conditions in airtight containers to preserve stability, as the thioether moiety may be susceptible to oxidation under prolonged exposure to air and moisture.

The commercial availability of CAS 2228513-27-5 has expanded in recent years to meet growing research demand. Current market analysis indicates increasing interest from contract research organizations and academic institutions working on green chemistry initiatives. Pricing trends reflect its status as a specialty chemical, with cost variations depending on purity levels and order quantities. Suppliers often provide technical data sheets that include safety information, handling precautions, and regulatory status to ensure proper use in laboratory settings.

Environmental and toxicological studies on 3-(methylsulfanyl)methylpentanedioic acid suggest favorable profiles compared to many synthetic intermediates. The compound's potential for biodegradation and relatively low ecotoxicity make it attractive for applications where environmental impact is a primary concern. However, as with all chemical substances, proper risk assessment and handling procedures should be followed according to local regulations and institutional safety protocols.

Future research directions for 2228513-27-5 may explore its incorporation into advanced material systems, including self-healing polymers and stimuli-responsive materials. The compound's dual functionality could enable novel molecular architectures in supramolecular chemistry and nanotechnology applications. Additionally, its potential in sustainable chemistry pathways continues to attract attention as industries seek greener alternatives to conventional chemical processes.

For researchers seeking information about 3-(methylsulfanyl)methylpentanedioic acid synthesis or CAS 2228513-27-5 suppliers, it's recommended to consult recent scientific literature and reputable chemical databases. The compound's unique structural features continue to inspire innovative applications across multiple scientific disciplines, making it a subject of ongoing investigation in both academic and industrial research settings.